Cas no 473895-86-2 (2-(1H-1,3-benzodiazol-6-yl)acetic acid)

2-(1H-1,3-benzodiazol-6-yl)acetic acid structure
473895-86-2 structure
Product Name:2-(1H-1,3-benzodiazol-6-yl)acetic acid
CAS No:473895-86-2
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD08690200
CID:853675
PubChem ID:3046611
Update Time:2025-08-01

2-(1H-1,3-benzodiazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-aceticacid(9CI)
    • (1H-BENZOIMIDAZOL-5-YL)-ACETIC ACID
    • 2-(1H-Benzo[d]imidazol-6-yl)acetic acid
    • 2-(3H-benzimidazol-5-yl)acetic acid
    • 1H-benzimidazol-5-ylacetic acid
    • AK153442
    • 2-(1H-1,3-benzodiazol-5-yl)acetic acid
    • 2-benzimidazol-5-ylacetic acid
    • 1H-benzimidazole-5-acetic acid
    • 1H-benzimidazol-6-ylacetic acid
    • KGMCJQLLJVFPSK-UHFFFAOYSA-N
    • SBB018539
    • STK667591
    • 8324AH
    • FCH1413977
    • 2-(1H-1,3-benzodiazol-6-yl)acetic acid
    • MDL: MFCD08690200
    • Inchi: 1S/C9H8N2O2/c12-9(13)4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,4H2,(H,10,11)(H,12,13)
    • InChI Key: KGMCJQLLJVFPSK-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC2=C(C=1)NC=N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66

2-(1H-1,3-benzodiazol-6-yl)acetic acid Security Information

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